Cas no 1091599-75-5 (5-bromo-3-chloro-6-methylpyridin-2(1H)-one)

• Product Name: 5-bromo-3-chloro-6-methylpyridin-2(1H)-one
• CAS No: 1091599-75-5
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 6960157
• PubChem ID: 68520351
• Update Time: 2025-06-25

5-bromo-3-chloro-6-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-chloro-6-methylpyridin-2-ol
• 5-bromo-3-chloro-6-methylpyridin-2(1H)-one
• SCHEMBL3123895
• DB-206856
• PEKVCTLNJKQROM-UHFFFAOYSA-N
• 1091599-75-5
• SCHEMBL20704389

• Inchi： 1S/C6H5BrClNO/c1-3-4(7)2-5(8)6(10)9-3/h2H,1H3,(H,9,10)
• InChI Key： PEKVCTLNJKQROM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NC=1C)=O)Cl

Computed Properties

• Exact Mass: 220.92430Da
• Monoisotopic Mass: 220.92430Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų